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Compound of Interest

Compound Name: Ammonium glycolate

Cat. No.: B1617848

This technical guide provides a comprehensive overview of the physical and chemical
properties of pure ammonium glycolate. It is intended for researchers, scientists, and
professionals in drug development who require detailed information on this compound. The
guide includes a summary of its physical properties, detailed experimental protocols for its
synthesis, and a logical workflow diagram.

Physical State and Appearance

Ammonium glycolate (C2H7NOs3) is the ammonium salt of glycolic acid.[1] Its physical state
can vary depending on its purity and the method of preparation. When in an anhydrous (water-
free) state, it typically appears as a viscous liquid at room temperature.[2] However, solvent-
free synthesis methods, such as the reaction of powdered glycolic acid with gaseous ammonia,
can yield free-flowing crystalline ammonium glycolate.[2] Aqueous solutions of ammonium
glycolate are typically clear and colorless.[3] The compound is generally stable under standard
laboratory conditions but may decompose upon heating.[2]

Quantitative Physical and Chemical Properties

A summary of the key quantitative properties of ammonium glycolate is presented below.
Data is compiled from various chemical databases and literature sources.
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Property Value Source(s)
Molecular Formula C2H7NOs [2][3]
Molecular Weight ~93.08 g/mol [21[31[4]

) Anhydrous: Viscous liquid or
Physical Form ) ] [2]
crystalline solid

Appearance Solution: Clear, colorless liquid  [3]

_ _ Not applicable (decomposes
Melting Point ) [2][5]
on heating)

Not applicable (decomposes

Boiling Point . [5]
on heating)

Density ~1.2 g/cm3 (in solution) [2]

Solubility Highly soluble in water [2]
Neutral to slightly acidic in

pH : [2]
solution

Experimental Protocols

The synthesis of ammonium glycolate is most commonly achieved through the neutralization
of glycolic acid with ammonia. This process is exothermic and requires careful control of
reaction conditions to ensure high purity and prevent the formation of byproducts.

Protocol: Synthesis of Ammonium Glycolate via Neutralization

Objective: To synthesize ammonium glycolate by reacting glycolic acid with ammonia in an
agueous solution.

Materials:
e Glycolic acid (HOCH2COOH) solution (20-40% w/v)

o Ammonia (NHs) solution or gas
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e Deionized water

e Reaction vessel with temperature control and stirring
e pH meter

Methodology:

A solution of glycolic acid (20-40% w/v) is prepared in a temperature-controlled reaction
vessel.[2]

The solution is maintained at a temperature between 20-25°C to prevent the thermal
decomposition of the product into glycolamide or other oligomers.[2]

Ammonia is slowly added to the stirred glycolic acid solution.

The pH of the reaction mixture is continuously monitored and maintained within the optimal
range of 6.5—7.5.[2] This pH ensures that the glycolic acid is predominantly in its ionic form,
which facilitates the proton transfer to ammonia.[2]

The reaction is considered complete when the pH stabilizes within the target range without
further addition of ammonia.

The resulting product is an aqueous solution of ammonium glycolate. If a solid product is
desired, subsequent steps such as vacuum distillation or evaporation are required to remove
the water.[2]

Logical and Experimental Workflow Visualization

The following diagram illustrates the key steps and controlling factors in the synthesis of
ammonium glycolate via the neutralization pathway.
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Caption: Workflow for the synthesis of ammonium glycolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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